Cas no 33150-08-2 (Acetamide,N-(2-hydroxy-3-methyl-5-nitrophenyl)-)

• Product Name: Acetamide,N-(2-hydroxy-3-methyl-5-nitrophenyl)-
• CAS No: 33150-08-2
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 323215
• PubChem ID: 4600416
• Update Time: 2025-05-20

Acetamide,N-(2-hydroxy-3-methyl-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-hydroxy-3-methyl-5-nitrophenyl)-
• N-(2-hydroxy-3-methyl-5-nitrophenyl)acetamide
• 2-Acetylamino-6-methyl-4-nitro-phenol
• 4-Nitro-6-acetamino-o-kresol
• 5-Nitro-3-acetamino-2-oxy-toluol
• 6-Acetamido-4-nitro-o-kresol
• AC1NDFGV
• acetic acid-(2-hydroxy-3-methyl-5-nitro-anilide)
• Essigsaeure-(2-hydroxy-3-methyl-5-nitro-anilid)
• NSC175409
• 33150-08-2
• NSC 175409
• 2-Hydroxy-3-methyl-5-nitroacetanilide
• 2'-Hydroxy-3'-methyl-5'-nitroacetanilide
• DTXSID80404744
• NSC-175409
• AKOS030211265

• Inchi： 1S/C9H10N2O4/c1-5-3-7(11(14)15)4-8(9(5)13)10-6(2)12/h3-4,13H,1-2H3,(H,10,12)
• InChI Key： ZHAGCIGDVFNQSW-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C)[N+](=O)[O-])NC(C)=O

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.2A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 420.9°C at 760 mmHg
• Flash Point: 208.4°C
• Refractive Index: 1.641
• PSA: 92.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on Acetamide,N-(2-hydroxy-3-methyl-5-nitrophenyl)-

Acetamide, N-(2-hydroxy-3-methyl-5-nitrophenyl)- (CAS No. 33150-08-2): A Comprehensive Overview

Acetamide, N-(2-hydroxy-3-methyl-5-nitrophenyl)-, identified by its CAS number 33150-08-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a nitro-substituted aromatic ring coupled with an acetamide functional group, exhibits a unique set of chemical and biological properties that make it valuable for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Acetamide, N-(2-hydroxy-3-methyl-5-nitrophenyl)- consists of a benzene ring substituted with a hydroxyl group at the 2-position, a methyl group at the 3-position, and a nitro group at the 5-position. The presence of these functional groups imparts distinct reactivity and interaction capabilities, making it a versatile intermediate in synthetic chemistry. The acetamide moiety further enhances its utility by providing a site for further derivatization, enabling the creation of more complex molecules with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in Acetamide, N-(2-hydroxy-3-methyl-5-nitrophenyl)- can be reduced to an amine under specific conditions, leading to the formation of pharmacologically active derivatives. This transformation has been studied in the context of developing novel antibiotics and anti-inflammatory agents. For instance, nitroaromatic compounds have shown promise in inhibiting bacterial enzymes that are essential for bacterial survival, making them attractive candidates for combating drug-resistant pathogens.

The hydroxyl and methyl substituents on the aromatic ring contribute to the compound's solubility and bioavailability, which are critical factors in drug design. These groups can also participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. This property has been exploited in the development of enzyme inhibitors and receptor modulators. For example, derivatives of this compound have been investigated for their ability to modulate enzymes involved in metabolic pathways relevant to neurological disorders.

Recent studies have also highlighted the role of Acetamide, N-(2-hydroxy-3-methyl-5-nitrophenyl)- in chemoprevention research. The compound's ability to induce apoptosis in cancer cells has been demonstrated in vitro, suggesting its potential as an anticancer agent. Additionally, its interaction with DNA repair enzymes has been explored, revealing mechanisms that could be exploited to enhance chemotherapeutic efficacy. These findings underscore the importance of this compound in advancing our understanding of cellular processes and developing new therapeutic strategies.

The synthesis of Acetamide, N-(2-hydroxy-3-methyl-5-nitrophenyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of pre-existing aromatic substrates followed by functional group transformations such as reduction and acetylation. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These methods are crucial for producing sufficient quantities of the compound for both research and potential industrial applications.

The analytical characterization of Acetamide, N-(2-hydroxy-3-methyl-5-nitrophenyl)- is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC is employed to assess purity by separating the compound from impurities based on differences in polarity and solubility.

In conclusion, Acetamide, N-(2-hydroxy-3-methyl-5-nitrophenyl)- (CAS No. 33150-08-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications ranging from drug discovery to chemoprevention studies. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.